4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C25H24N2O3/c1-15-5-12-22-20(13-15)27-24(30-22)19-11-10-18(14-21(19)28)26-23(29)16-6-8-17(9-7-16)25(2,3)4/h5-14,28H,1-4H3,(H,26,29)
• InChI Key: MTIXYMAFPJULON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=C(C=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C)O
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. It is a potent and selective inhibitor of a protein called phosphodiesterase 10A (PDE10A), which is involved in the regulation of intracellular signaling pathways.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is the inhibition of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. This protein is responsible for the breakdown of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are important second messengers in intracellular signaling pathways. Inhibition of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide leads to an increase in the levels of cAMP and cGMP, which can have various downstream effects on cellular signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide are primarily related to its inhibition of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. Studies have shown that this compound can improve cognitive function in animal models of schizophrenia and Huntington's disease. It has also been shown to have potential therapeutic effects in other neurological disorders, such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide in lab experiments is its selectivity for 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. This allows researchers to study the specific effects of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide inhibition without the confounding effects of other PDE inhibitors. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research related to 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. One area of interest is the development of more potent and selective 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide inhibitors. Another potential direction is the study of the effects of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide inhibition in other neurological disorders, such as Alzheimer's disease and multiple sclerosis. Finally, there is also interest in exploring the potential use of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide inhibitors as therapeutic agents in non-neurological diseases, such as cancer and cardiovascular disease.
Conclusion:
In conclusion, 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a potent and selective inhibitor of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide that has significant potential for scientific research. Its ability to improve cognitive function in animal models of neurological disorders makes it a promising candidate for therapeutic development. However, further research is needed to fully understand its mechanism of action and potential applications in various disease states.

Synthesis Methods

The synthesis of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is a complex process that involves several steps. The first step is the synthesis of 5-methyl-1,3-benzoxazole-2-carboxylic acid, which is then converted into 5-methyl-1,3-benzoxazole-2-amine. The amine is then reacted with 3-hydroxy-4-(tert-butyl)benzaldehyde to form the corresponding imine. The imine is then reduced to the amine using sodium borohydride, and the resulting amine is coupled with 4-fluoro-3-nitrobenzoic acid to give the final product.

Scientific Research Applications

The primary scientific research application of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide is in the study of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide. This protein is involved in the regulation of intracellular signaling pathways that are critical for the proper functioning of the nervous system. Dysregulation of 4-tert-butyl-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide has been implicated in several neurological disorders, including schizophrenia, Huntington's disease, and Parkinson's disease.